Cas no 2228586-83-0 (3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2,2-dimethylpropanoic acid
• CAS No: 2228586-83-0
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 6184646
• PubChem ID: 165829060
• Update Time: 2025-10-05

3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2,2-dimethylpropanoic acid
• 3-(4-{[(tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)-2,2-dimethylpropanoic acid
• EN300-1903663
• 2228586-83-0

• Inchi： 1S/C16H23NO5/c1-15(2,3)22-14(21)17-11-7-6-10(12(18)8-11)9-16(4,5)13(19)20/h6-8,18H,9H2,1-5H3,(H,17,21)(H,19,20)
• InChI Key： RLHOXFBZPXCLLA-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(C=1)O)CC(C(=O)O)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2,2-dimethylpropanoic acid

Comprehensive Overview of 3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2,2-dimethylpropanoic acid (CAS No. 2228586-83-0)

3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2,2-dimethylpropanoic acid (CAS No. 2228586-83-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name or CAS number, is a derivative of propanoic acid and features a unique combination of functional groups, including a tert-butoxycarbonyl (Boc) protected amine and a hydroxyphenyl moiety. These structural attributes make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The compound's Boc-protected amine group is particularly noteworthy, as it is a common strategy in organic synthesis to protect amines during multi-step reactions. This protection ensures that the amine group remains intact while other functional groups undergo chemical transformations. The presence of the hydroxyphenyl group further enhances its reactivity, allowing for versatile applications in coupling reactions and other synthetic pathways. Researchers often search for "Boc-protected amine applications" or "hydroxyphenyl derivatives in drug synthesis," highlighting the relevance of this compound in modern chemistry.

In recent years, the demand for high-purity synthetic intermediates like 3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2,2-dimethylpropanoic acid has surged, driven by advancements in targeted drug delivery and personalized medicine. The compound's ability to serve as a building block for biologically active molecules aligns with the growing focus on small-molecule therapeutics and enzyme inhibitors. Searches for "synthetic intermediates for drug development" or "Boc-protected compounds in pharmaceuticals" reflect this trend, underscoring the compound's importance in cutting-edge research.

From a technical perspective, the synthesis of 3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2,2-dimethylpropanoic acid involves meticulous control of reaction conditions to ensure high yield and purity. The compound's 2,2-dimethylpropanoic acid backbone contributes to its stability, making it suitable for storage and transportation under standard laboratory conditions. This stability is a critical factor for researchers who frequently inquire about "stable intermediates for organic synthesis" or "handling Boc-protected compounds."

Beyond its synthetic utility, this compound has also been explored in structure-activity relationship (SAR) studies, where its modular structure allows for systematic modifications to optimize biological activity. The hydroxyphenyl group, in particular, can be functionalized to enhance binding affinity to specific targets, a topic often searched as "SAR studies with hydroxyphenyl derivatives." Such applications demonstrate the compound's versatility and its potential to contribute to the development of novel therapeutics.

In conclusion, 3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2,2-dimethylpropanoic acid (CAS No. 2228586-83-0) is a pivotal compound in modern organic and medicinal chemistry. Its unique structural features, combined with its applicability in drug discovery and SAR studies, make it a subject of ongoing research and commercial interest. As the scientific community continues to explore new avenues in small-molecule drug design, compounds like this will remain at the forefront of innovation.